3-(1-Aminobutyl)thiolan-3-ol

• Molecular Formula: C8H17NOS
• Molecular Weight: 175.29 g/mol
• IUPAC Name: 3-(1-aminobutyl)thiolan-3-ol
• InChI: InChI=1S/C8H17NOS/c1-2-3-7(9)8(10)4-5-11-6-8/h7,10H,2-6,9H2,1H3
• InChI Key: AYNXSNMVJIJZBT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1(CCSC1)O)N

Description

3-(1-Aminobutyl)thiolan-3-ol is a heterocyclic compound featuring a thiolan-3-ol core (a tetrahydrothiophene ring with a hydroxyl group at the 3-position) substituted with a 1-aminobutyl side chain. While direct data on this compound are unavailable in the provided evidence, its structural analogs share the thiolan-3-ol backbone with varying substituents.

The thiolan-3-ol scaffold is notable for its sulfur atom, which enhances electronic and steric properties compared to oxygen-containing analogs (e.g., oxolan-3-ol derivatives).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Aminobutyl)thiolan-3-ol typically involves the reaction of thiolane derivatives with appropriate amine precursors. One common method includes the nucleophilic substitution of a halogenated thiolane with a butylamine under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and at a temperature range of 50-100°C to ensure optimal yield.

Industrial Production Methods

Industrial production of 3-(1-Aminobutyl)thiolan-3-ol may involve continuous flow reactors to maintain consistent reaction conditions and high throughput. The use of catalysts and optimized reaction parameters can enhance the efficiency and yield of the production process. Purification steps such as distillation or crystallization are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

3-(1-Aminobutyl)thiolan-3-ol undergoes various chemical reactions, including:

Oxidation: The sulfur atom in the thiolane ring can be oxidized to form sulfoxides or sulfones.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group or the thiolane ring is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate, typically used in aqueous or organic solvents.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are employed under anhydrous conditions.

Substitution: Nucleophiles like alkyl halides or acyl chlorides are used in the presence of a base, such as sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Secondary and tertiary amines.

Substitution: Various substituted thiolane derivatives.

Scientific Research Applications

3-(1-Aminobutyl)thiolan-3-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential role in biochemical pathways and as a probe for studying enzyme mechanisms.

Medicine: Explored for its therapeutic potential in drug development, particularly in targeting specific molecular pathways.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(1-Aminobutyl)thiolan-3-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds or ionic interactions with active sites, while the thiolane ring may participate in hydrophobic interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Key Findings:

Structural Diversity: Aromatic vs. Aliphatic Substituents: Most analogs feature aromatic substituents (e.g., fluorophenyl, ethoxyphenyl), whereas 3-(1-Aminobutyl)thiolan-3-ol has an aliphatic aminobutyl chain. Heteroatom Effects: Replacing sulfur in thiolan-3-ol with oxygen (e.g., oxolan-3-ol in 3-[1-(Aminomethyl)cyclobutyl]oxolan-3-ol) alters electronic properties, affecting hydrogen bonding and solubility .

Synthetic Routes: Thiolan-3-ol derivatives are synthesized via Mitsunobu reactions, as demonstrated by the coupling of thiolan-3-ol with α-hydroxyisobutyronitrile using PPh₃ and DEAD . This method could theoretically extend to 3-(1-Aminobutyl)thiolan-3-ol by substituting the nucleophile.

Regulatory and Commercial Status: Many thiolan-3-ol analogs are discontinued, suggesting challenges in synthesis, stability, or market demand . Non-aromatic heterocycles like thiolan-3-ol fall under HS code 2934999000, indicating standardized regulatory handling .

Hypothetical Properties of 3-(1-Aminobutyl)thiolan-3-ol: Solubility: The aminobutyl group may improve water solubility compared to aryl-substituted analogs. Reactivity: The primary amine could participate in Schiff base formation or serve as a site for further functionalization.

Biological Activity

3-(1-Aminobutyl)thiolan-3-ol, a compound characterized by its unique thiolan ring structure and functional groups, has garnered attention in recent years for its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its antimicrobial, antifungal properties, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 3-(1-Aminobutyl)thiolan-3-ol is C₅H₁₁NOS. The compound features an aminobutyl group attached to a thiolan ring, which also contains a hydroxyl group. This structural configuration contributes to its reactivity and biological interactions.

Antimicrobial Properties

Research indicates that 3-(1-Aminobutyl)thiolan-3-ol exhibits significant antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains, including Gram-positive and Gram-negative bacteria. The compound's mechanism of action may involve disrupting bacterial cell wall synthesis or inhibiting essential enzymes involved in metabolic pathways.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

These findings suggest that 3-(1-Aminobutyl)thiolan-3-ol could serve as a lead compound for developing new antimicrobial agents.

Antifungal Activity

The antifungal properties of 3-(1-Aminobutyl)thiolan-3-ol have also been evaluated. Preliminary studies show that it can inhibit the growth of various fungi, including Candida species. The compound's hydroxyl group may play a crucial role in enhancing its antifungal activity by facilitating interactions with fungal cell membranes.

The proposed mechanism of action for 3-(1-Aminobutyl)thiolan-3-ol involves its interaction with specific molecular targets such as enzymes or receptors. The aminobutyl group can form hydrogen bonds or ionic interactions with these targets, modulating their activity. Additionally, the thiolan ring and hydroxyl group contribute to the overall binding affinity and specificity of the compound.

Study on Antimicrobial Efficacy

In a recent study published in the Journal of Antimicrobial Chemotherapy, researchers evaluated the antimicrobial efficacy of 3-(1-Aminobutyl)thiolan-3-ol against multidrug-resistant strains of E. coli. The study found that the compound significantly reduced bacterial viability in both planktonic and biofilm states, highlighting its potential as a therapeutic agent against resistant infections.

Investigation into Antifungal Properties

Another investigation focused on the antifungal activity of 3-(1-Aminobutyl)thiolan-3-ol against Candida albicans. Results indicated that the compound not only inhibited fungal growth but also disrupted biofilm formation at sub-MIC levels. This suggests a dual action mechanism that could be beneficial in treating fungal infections .